Cas no 2287340-52-5 ({[3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287340-52-5
• MF: C₁₄H₁₈ClN
• MW: 235.752422809601
• CID: 6019754
• PubChem ID: 137945781
• Update Time: 2025-07-09

{[3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2287340-52-5
• {[3-(4-chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• EN300-6760666
• 1-[3-(4-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• {[3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C14H18ClN/c1-10-5-11(15)3-4-12(10)14-6-13(7-14,8-14)9-16-2/h3-5,16H,6-9H2,1-2H3
• InChI Key： ZWVHRPGHKBPGHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 235.1127773g/mol
• Monoisotopic Mass: 235.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Chemical Compound CAS No 2287340-52-5: { [3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl }(methyl)amine

The chemical compound with CAS No 2287340-52-5, commonly referred to as { [3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl }(methyl)amine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its complex bicyclic structure and potential applications in drug development.

CAS No 2287340-52-5 represents a specific identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be uniquely identified and referenced in scientific literature and databases. The name { [3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl }(methyl)amine highlights its structural composition, which includes a bicyclo[1.1.1]pentane ring system substituted with a 4-chloro-2-methylphenyl group and a methylamine moiety.

The bicyclo[1.1.1]pentane ring system is a highly rigid structure that contributes to the compound's stability and unique physical properties. This structure is often exploited in drug design for its ability to enhance bioavailability and target specificity. Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemical properties and reactivity under various reaction conditions.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a building block for the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways, including cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of { [3-(4-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl }(methyl)amine involves multi-step organic reactions, including Friedel-Crafts alkylation, Grignard addition, and amine alkylation. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for advanced chemical studies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. These studies have provided valuable insights into its potential interactions with biological systems, paving the way for innovative applications in drug discovery.

The methylamine group attached to the bicyclic structure plays a crucial role in determining the compound's chemical reactivity and biological activity. This functional group facilitates hydrogen bonding interactions, which are essential for binding to target proteins and enzymes.

In conclusion, CAS No 2287340-52-5 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with potential therapeutic applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.